2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one
2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one
Brand Name:
Vulcanchem
CAS No.:
13522-14-0
VCID:
VC0122152
InChI:
InChI=1S/C29H48N2O2/c1-28-12-11-22-21(23(28)18-24(27(28)33)30-13-5-3-6-14-30)10-9-20-17-26(32)25(19-29(20,22)2)31-15-7-4-8-16-31/h20-26,32H,3-19H2,1-2H3/t20-,21+,22-,23-,24-,25-,26-,28-,29-/m0/s1
SMILES:
CC12CCC3C(C1CC(C2=O)N4CCCCC4)CCC5C3(CC(C(C5)O)N6CCCCC6)C
Molecular Formula:
C₂₉H₄₈N₂O₂
Molecular Weight:
456.7 g/mol
2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one
CAS No.: 13522-14-0
Reference Standards
VCID: VC0122152
Molecular Formula: C₂₉H₄₈N₂O₂
Molecular Weight: 456.7 g/mol
CAS No. | 13522-14-0 |
---|---|
Product Name | 2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one |
Molecular Formula | C₂₉H₄₈N₂O₂ |
Molecular Weight | 456.7 g/mol |
IUPAC Name | (2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-hydroxy-10,13-dimethyl-2,16-di(piperidin-1-yl)-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one |
Standard InChI | InChI=1S/C29H48N2O2/c1-28-12-11-22-21(23(28)18-24(27(28)33)30-13-5-3-6-14-30)10-9-20-17-26(32)25(19-29(20,22)2)31-15-7-4-8-16-31/h20-26,32H,3-19H2,1-2H3/t20-,21+,22-,23-,24-,25-,26-,28-,29-/m0/s1 |
Standard InChIKey | KUCISTFXMDQUHG-XMTFRXHISA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H](C2=O)N4CCCCC4)CC[C@@H]5[C@@]3(C[C@@H]([C@H](C5)O)N6CCCCC6)C |
SMILES | CC12CCC3C(C1CC(C2=O)N4CCCCC4)CCC5C3(CC(C(C5)O)N6CCCCC6)C |
Canonical SMILES | CC12CCC3C(C1CC(C2=O)N4CCCCC4)CCC5C3(CC(C(C5)O)N6CCCCC6)C |
Synonyms | (2β,3α,5α,16β)-3-Hydroxy-2,16-di-1-piperidinylandrostan-17-one; 3β-Hydroxy-2β,16β-dipiperidino-5α-androstan-17-one |
PubChem Compound | 114656 |
Last Modified | Nov 11 2021 |
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